Cas no 796842-09-6 (Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl-)
796842-09-6 structure
Product Name:Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl-
CAS No:796842-09-6
MF:C11H16O3
MW:196.242943763733
CID:556557
Update Time:2024-01-30
Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl-
- Bicyclo[2.2.1]heptane-2,3-dione, 1-(2-hydroxyethyl)-7,7-dimethyl- (9CI)
- Bicyclo[2.2.1]heptane-2,3-dione, 1-(2-hydroxyethyl)-7,7-dimethyl-
-
- Inchi: 1S/C11H16O3/c1-10(2)7-3-4-11(10,5-6-12)9(14)8(7)13/h7,12H,3-6H2,1-2H3
- InChI Key: QNCIMAMUXGXBPL-UHFFFAOYSA-N
- SMILES: C12(CCO)C(C)(C)C(CC1)C(=O)C2=O
Computed Properties
- Exact Mass: 196.11
- Monoisotopic Mass: 196.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Density: 1.178±0.06 g/cm3(Predicted)
- Boiling Point: 306.1±15.0 °C(Predicted)
- pka: 14.60±0.10(Predicted)
Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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